Cas no 5495-78-3 (Benzoic acid, 2-[(4-butylphenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-butylphenyl)thio]-
• CAS No: 5495-78-3
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 353216
• PubChem ID: 71364397
• Update Time: 2025-04-19

Benzoic acid, 2-[(4-butylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-butylphenyl)thio]-
• 2-(4-butylphenyl)sulfanylbenzoic acid
• benzoic acid,2-[(4-butylphenyl)thio]-
• 2-[(4-BUTYLPHENYL)SULFANYL]BENZOIC ACID
• 5495-78-3
• DTXSID70787871

• Inchi： 1S/C17H18O2S/c1-2-3-6-13-9-11-14(12-10-13)20-16-8-5-4-7-15(16)17(18)19/h4-5,7-12H,2-3,6H2,1H3,(H,18,19)
• InChI Key： RJESSLYKYBYMSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 286.10284
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3